Cas no 696-86-6 ((1Z,4Z,7Z)-1,4,7-Cyclononatriene)

• Product Name: (1Z,4Z,7Z)-1,4,7-Cyclononatriene
• CAS No: 696-86-6
• MF: C₉H₁₂
• MW: 120.191582679749
• CID: 862881
• PubChem ID: 5463465
• Update Time: 2025-04-19

(1Z,4Z,7Z)-1,4,7-Cyclononatriene Chemical and Physical Properties

Names and Identifiers

• (1Z,4Z,7Z)-1,4,7-Cyclononatriene
• 1,4,7-Cyclononatriene, (Z,Z,Z)-
• (1Z,4Z,7Z)-cyclonona-1,4,7-triene
• cis,cis,cis-1,4,7-cyclononatriene
• AKOS024436972
• 696-86-6
• 1,4,7-Cyclononatriene
• cis,cis,cis-Cyclononatriene

• Inchi： 1S/C9H12/c1-2-4-6-8-9-7-5-3-1/h1-2,5-8H,3-4,9H2/b2-1-,7-5-,8-6-
• InChI Key： CDCDYENGTKUCSR-UAOXYDSYSA-N
• SMILES： C1C=CCC=CCC=C1 |c:1,4,7|

Computed Properties

• Exact Mass: 120.09396
• Monoisotopic Mass: 120.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.8592 (estimate)
• Boiling Point: 169.22°C (rough estimate)
• Refractive Index: 1.5035 (estimate)
• PSA: 0